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Compound of Interest

Compound Name: 3,4-Dichlorotoluene

Cat. No.: B105583 Get Quote

This document provides crucial safety protocols and logistical procedures for the handling and

disposal of 3,4-Dichlorotoluene (CAS No. 95-75-0) in a laboratory environment. The following

guidelines are intended for researchers, scientists, and drug development professionals to

ensure safe and compliant laboratory operations.

Hazard Identification and Personal Protective Equipment
(PPE)
3,4-Dichlorotoluene is a combustible liquid that is harmful if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation.[1] It is also toxic to aquatic life with

long-lasting effects.[1][2] Adherence to proper PPE protocols is mandatory to minimize

exposure and ensure personal safety.

Quantitative Data Summary
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Property Value Reference

CAS Number 95-75-0 [1]

Molecular Formula C₇H₆Cl₂ [3]

Appearance Light yellow liquid [1]

Boiling Point
200.5 °C / 392.7 °F @ 741

mmHg
[1][3]

Flash Point 86 °C / 186.8 °F [1]

Density 1.251 g/mL at 25 °C [3]

Hazards
Combustible liquid, Harmful if

swallowed, Skin/eye irritant
[1]

Aquatic Toxicity
Toxic to aquatic life with long-

lasting effects
[1][2]

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection

Wear appropriate chemical-

resistant gloves. Nitrile gloves

may be suitable for splash

protection, but glove selection

should be based on the

specific laboratory task and

duration of use. Always inspect

gloves prior to use and use

proper glove removal

technique.

To prevent skin contact, which

can cause irritation.[1][4]

Eye/Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and vapors that can cause

serious eye irritation.[1][4]

Skin and Body Protection

A flame-retardant lab coat,

chemical-resistant apron, and

closed-toe shoes.

To prevent skin contact and

protect against potential

splashes of the combustible

and irritant material.[4]

Respiratory Protection

Use only within a certified

chemical fume hood. If a fume

hood is not available or if

aerosolization is possible, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor cartridge is required.

To prevent inhalation of vapors

which may cause respiratory

irritation.[1][5]

Operational Plan: Step-by-Step Handling
Procedures
1. Pre-Handling Preparations:

Ensure a certified chemical fume hood is operational and available.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA107630B&productDescription=3+4-DICHLOROTOLUENE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.hpc-standards.us/shop/ReferenceMaterials/Pesticides/1642602708_34Dichlorotoluene.htm
https://www.fishersci.com/store/msds?partNumber=AAA107630B&productDescription=3+4-DICHLOROTOLUENE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.hpc-standards.us/shop/ReferenceMaterials/Pesticides/1642602708_34Dichlorotoluene.htm
https://www.hpc-standards.us/shop/ReferenceMaterials/Pesticides/1642602708_34Dichlorotoluene.htm
https://www.fishersci.com/store/msds?partNumber=AAA107630B&productDescription=3+4-DICHLOROTOLUENE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/products-brands-docs/product-safety-assessments/dichlorotoluene-mixture.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Verify that an emergency eyewash station and safety shower are accessible and have been
recently tested.
Assemble all necessary laboratory equipment and reagents before retrieving the 3,4-
Dichlorotoluene.
Prepare a designated and clearly labeled waste container for 3,4-Dichlorotoluene waste.

2. Transporting and Handling:

When transporting the chemical, use a secondary container to prevent spills.
All handling of 3,4-Dichlorotoluene must be conducted within a certified chemical fume
hood.
Wear the appropriate PPE as specified in the table above.
Avoid direct contact with skin, eyes, and clothing.[1]
Do not eat, drink, or smoke in the handling area.[1]

3. During the Experiment:

Keep the container of 3,4-Dichlorotoluene tightly closed when not in use.
Avoid heating the chemical near open flames or sparks, as it is a combustible liquid.[1]
Use the smallest quantity of the chemical necessary for the experiment to minimize waste.
In case of accidental contact, immediately follow the first-aid measures outlined below.

4. Post-Handling Procedures:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]
Clean the work area and any contaminated equipment.
Properly store the 3,4-Dichlorotoluene in a tightly closed container in a cool, dry, and well-
ventilated area, away from heat and ignition sources.[1][6]

First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[1]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek medical attention if irritation develops.[1]
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In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or

doctor.[1]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Call a poison center or

doctor if you feel unwell.[1][6]

Disposal Plan: Step-by-Step Procedures
All waste containing 3,4-Dichlorotoluene must be treated as hazardous waste.

1. Waste Segregation and Collection:

Collect all liquid waste containing 3,4-Dichlorotoluene in a dedicated, properly labeled, and
sealed hazardous waste container.
Do not mix with other incompatible waste streams.
Solid waste, such as contaminated gloves, paper towels, and pipette tips, should be
collected in a separate, clearly labeled hazardous waste container.

2. Spill and Contamination Cleanup:

In the event of a spill, absorb the material with an inert, non-combustible absorbent such as
vermiculite or sand.
Collect the absorbed material and any contaminated soil into a sealed, labeled container for
hazardous waste disposal.[7]
Clean the spill area with a suitable solvent, followed by soap and water. All cleaning
materials must also be disposed of as hazardous waste.

3. Labeling and Storage of Waste:

Clearly label all waste containers with "Hazardous Waste," the full chemical name "3,4-
Dichlorotoluene," and the associated hazards (e.g., Combustible, Irritant).
Store waste containers in a designated, well-ventilated, and secure area away from heat and
ignition sources while awaiting pickup.

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed hazardous waste disposal contractor.
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Do not dispose of 3,4-Dichlorotoluene down the drain or in regular trash.[1]

Experimental Workflow and Safety Diagram
Caption: Logical workflow for the safe handling and disposal of 3,4-Dichlorotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 3,4-Dichlorotoluene | 95-75-0 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. hpc-standards.us [hpc-standards.us]

5. lanxess.com [lanxess.com]

6. guidechem.com [guidechem.com]

7. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling 3,4-
Dichlorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105583#personal-protective-equipment-for-handling-
3-4-dichlorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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